Cas no 338949-37-4 (5,6,6a,7,8,9,10,11-octahydro-Azepino[1,2-a]quinoxaline)

• Product Name: 5,6,6a,7,8,9,10,11-octahydro-Azepino[1,2-a]quinoxaline
• CAS No: 338949-37-4
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 1111139
• PubChem ID: 10488339
• Update Time: 2025-04-20

5,6,6a,7,8,9,10,11-octahydro-Azepino[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 5,6,6a,7,8,9,10,11-octahydro-Azepino[1,2-a]quinoxaline
• DTXSID601215442
• 338949-37-4
• SCHEMBL15523034
• AKOS018758978
• DXVOPCXXRNAZOS-UHFFFAOYSA-N
• 5,6,6a,7,8,9,10,11-octahydroazepino[1,2-a]quinoxaline

• Inchi： 1S/C13H18N2/c1-2-6-11-10-14-12-7-3-4-8-13(12)15(11)9-5-1/h3-4,7-8,11,14H,1-2,5-6,9-10H2
• InChI Key： DXVOPCXXRNAZOS-UHFFFAOYSA-N
• SMILES： N12C3C=CC=CC=3NCC1CCCCC2

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.3Ų